Cas no 917870-81-6 (Benzenamine, 2-bromo-N-butyl-N-ethyl-)

Benzenamine, 2-bromo-N-butyl-N-ethyl- structure
917870-81-6 structure
Product Name:Benzenamine, 2-bromo-N-butyl-N-ethyl-
CAS No:917870-81-6
MF:C12H18BrN
MW:256.182022571564
CID:783722
PubChem ID:71428268
Update Time:2025-04-19

Benzenamine, 2-bromo-N-butyl-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-bromo-N-butyl-N-ethyl-
    • 2-bromo-N-butyl-N-ethylaniline
    • 917870-81-6
    • DTXSID50846995
    • Inchi: 1S/C12H18BrN/c1-3-5-10-14(4-2)12-9-7-6-8-11(12)13/h6-9H,3-5,10H2,1-2H3
    • InChI Key: MCZGDVBPSWPMTP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1N(CC)CCCC

Computed Properties

  • Exact Mass: 255.06226g/mol
  • Monoisotopic Mass: 255.06226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 3.2Ų
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